![molecular formula C16H13NO5 B1196066 Succinimidyl 2-naphthoxyacetate CAS No. 81012-92-2](/img/structure/B1196066.png)
Succinimidyl 2-naphthoxyacetate
Overview
Description
Synthesis Analysis
The synthesis of related succinimidyl esters typically involves the reaction of specific carboxylic acids with N-hydroxysuccinimide in the presence of a coupling agent like dicyclohexyl carbodiimide (DCC) or similar carbodiimides. For instance, the synthesis of N-succinimidyl-(S)-2-(6-methoxynaphth-2-yl) propionate, a compound with similar functional groups to succinimidyl 2-naphthoxyacetate, was achieved through the reaction of (S)-naproxen with N-hydroxysuccinimide, showcasing the general approach to such esters (Bhushan & Tanwar, 2008).
Molecular Structure Analysis
The molecular structure of this compound comprises a succinimidyl group attached to a 2-naphthoxyacetate moiety. This structure is designed for efficient reactivity with amine groups under mild conditions, forming stable amide bonds. Such a structure is pivotal for its application in the labeling and modification of proteins and other amines, as demonstrated in the synthesis and application of similar compounds for the labeling of aminophospholipids (Chen, Kou, & Chen, 1983).
Chemical Reactions and Properties
This compound reacts with primary amines to form stable amide bonds, a property that is extensively utilized in bioconjugation reactions. The succinimidyl group is particularly reactive towards amines, making it an excellent choice for the modification of proteins, peptides, and other amine-containing molecules. The specificity of these reactions allows for targeted modifications, as seen in similar compounds used for derivatizing aminophospholipids for analytical purposes (Chen, Kou, & Chen, 1983).
Scientific Research Applications
Quantitative Analysis of Aminophospholipids : It's used as a fluorescent label in high-performance liquid chromatography for analyzing ethanolamine- and serine-containing phospholipids in tissue. This method is highly sensitive and selective for detecting aminophospholipids (Chen, Kou, & Chen, 1983).
Indirect Enantioresolution of Penicillamine : In the synthesis of N-succinimidyl-(S)-naproxen ester, it's used as a chiral derivatizing reagent for resolving diastereomers of dl-penicillamine in reversed-phase high-performance liquid chromatography. This process achieves excellent separation with a detection limit at the pmol level (Bhushan & Tanwar, 2008).
Formation of N-trifluoroacetyl Amino Acid Succinimidyl Esters : It's involved in the in situ formation of N-trifluoroacetoxy succinimide (TFA-NHS) and is applied in forming succinimidyl esters from various amino acids. This method provides an efficient way to create N-trifluoroacetyl and N-maleoyl amino acid succinimidyl esters using a one-pot, high-yielding protocol (Leonard & Bruncková, 2011).
Protein Thiolation and Reversible Protein-Protein Conjugation : It's used to introduce thiol groups into proteins, allowing for the formation of disulphide-linked protein-protein conjugates. This technique is valuable for studying protein interactions and dynamics, as the conjugation is reversible (Carlsson, Drevin, & Axén, 1978).
Radioiodination of Antibodies : It is a component in the synthesis of radio-iodination agents like N-succinimidyl 4-guanidinomethyl-3-[*I]iodobenzoate, which is useful for labeling proteins and peptides that undergo internalization after receptor or antigen binding (Vaidyanathan & Zalutsky, 2007).
Future Directions
While specific future directions for Succinimidyl 2-naphthoxyacetate were not found in the search results, the use of NHS esters, including this compound, in bioconjugation techniques suggests potential applications in the development of new materials and the establishment of structure-function relationships .
properties
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 2-naphthalen-2-yloxyacetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO5/c18-14-7-8-15(19)17(14)22-16(20)10-21-13-6-5-11-3-1-2-4-12(11)9-13/h1-6,9H,7-8,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUSRGDOKYSVDPX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)OC(=O)COC2=CC3=CC=CC=C3C=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40230849 | |
Record name | Succinimidyl 2-naphthoxyacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40230849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
299.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
81012-92-2 | |
Record name | Acetic acid, 2-(2-naphthalenyloxy)-, 2,5-dioxo-1-pyrrolidinyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=81012-92-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Succinimidyl 2-naphthoxyacetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0081012922 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Succinimidyl 2-naphthoxyacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40230849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Succinimido (2-naphthyloxy)acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.072.392 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does Succinimidyl 2-naphthoxyacetate enable the quantification of aminophospholipids?
A1: this compound serves as a fluorescent derivatizing agent for aminophospholipids. [] The succinimidyl ester group reacts with the primary amine group present in aminophospholipids, forming a stable amide bond. This covalent attachment of the 2-naphthoxyacetate moiety introduces fluorescence to the lipid molecule. Once derivatized, the aminophospholipids can be separated using High-Performance Liquid Chromatography (HPLC) and detected with high sensitivity due to their acquired fluorescence. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.